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Compound of Interest

Compound Name: AZ3391

Cat. No.: B15142668 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for AZ3391 was not located in public

databases. The following guidance is based on best practices for handling potent, biologically

active research compounds. Researchers, scientists, and drug development professionals

should always consult with their institution's Environmental Health and Safety (EHS)

department for a comprehensive risk assessment before handling any new chemical.

AZ3391 is identified as a potent, blood-brain barrier permeable, subtype-selective PARP-1

inhibitor intended for laboratory use only.[1][2] Due to its potent biological activity and ability to

cross the blood-brain barrier, it is imperative to handle this compound with a high degree of

caution to minimize exposure.

Personal Protective Equipment (PPE) for Handling
AZ3391
The following table summarizes the recommended personal protective equipment for handling

AZ3391, based on general safety protocols for potent compounds.
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PPE Category Item Specification Purpose

Hand Protection Gloves

Double-gloving with

nitrile gloves is

recommended.

Provides a barrier

against skin contact.

Double-gloving offers

additional protection in

case the outer glove is

compromised.

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 approved.
Protects eyes from

splashes or aerosols.

Body Protection Laboratory Coat
Fully buttoned, with

tight-fitting cuffs.

Prevents

contamination of

personal clothing.

Respiratory Protection
N95 Respirator or

higher
NIOSH-approved.

Recommended when

handling the powder

form to prevent

inhalation. Use within

a certified chemical

fume hood is the

primary engineering

control.

Operational Plan for Handling and Disposal
This step-by-step plan provides procedural guidance for the safe handling and disposal of

AZ3391.

Preparation and Weighing
Engineering Controls: All handling of solid AZ3391 must be conducted in a certified chemical

fume hood or a powder containment hood to minimize inhalation exposure.

Pre-Handling Check: Before starting, ensure that the fume hood is functioning correctly, and

all necessary PPE is readily available and in good condition.
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Weighing:

Perform weighing within the fume hood.

Use a dedicated set of spatulas and weighing papers.

Handle the compound gently to avoid creating airborne dust.

After weighing, carefully clean the balance and surrounding area with a damp cloth or

towel to remove any residual powder. Dispose of the cleaning materials as hazardous

waste.

Solubilization and Use
Solvent Addition: Add the solvent (e.g., DMSO) slowly to the vial containing the weighed

AZ3391 to avoid splashing.

Mixing: Cap the vial securely and mix using a vortex or by gentle inversion until the

compound is fully dissolved.

Aliquoting: If necessary, prepare aliquots of the stock solution for single-use to avoid

repeated freeze-thaw cycles and minimize the potential for contamination.

Cell Culture/Experimental Use: When adding the AZ3391 solution to your experimental

system (e.g., cell culture media), do so within the fume hood or a biological safety cabinet to

maintain sterility and containment.

Disposal Plan
Proper disposal of AZ3391 and associated waste is critical to prevent environmental

contamination and accidental exposure.

Solid Waste:

All disposable items that have come into contact with AZ3391 (e.g., gloves, weighing

papers, pipette tips, vials) should be considered hazardous waste.

Collect this waste in a dedicated, clearly labeled, and sealed hazardous waste container.
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Liquid Waste:

Collect all liquid waste containing AZ3391 in a separate, sealed, and clearly labeled

hazardous waste container.

Do not pour any waste containing this compound down the drain.

Sharps Waste:

Any needles or syringes used to handle AZ3391 solutions must be disposed of

immediately in a designated sharps container.[3][4]

Do not recap needles.

Waste Pickup: Follow your institution's procedures for the pickup and disposal of hazardous

chemical waste.

Experimental Workflow for Safe Handling of AZ3391
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Caption: Workflow for the safe handling of AZ3391 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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